Cas no 376596-66-6 (Boronic acid, [3,4-bis(pentyloxy)phenyl]-)
376596-66-6 structure
Product Name:Boronic acid, [3,4-bis(pentyloxy)phenyl]-
CAS No:376596-66-6
MF:C16H27BO4
MW:294.194185495377
CID:1485583
Update Time:2024-08-24
Boronic acid, [3,4-bis(pentyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, [3,4-bis(pentyloxy)phenyl]-
- Boronic acid, B-[3,4-bis(pentyloxy)phenyl]-
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- Inchi: 1S/C16H27BO4/c1-3-5-7-11-20-15-10-9-14(17(18)19)13-16(15)21-12-8-6-4-2/h9-10,13,18-19H,3-8,11-12H2,1-2H3
- InChI Key: HDJPXKVSBWKOLR-UHFFFAOYSA-N
- SMILES: B(C1=CC=C(OCCCCC)C(OCCCCC)=C1)(O)O
Computed Properties
- Exact Mass: 293.20391
Experimental Properties
- Density: 1.04±0.1 g/cm3(Predicted)
- Boiling Point: 435.7±55.0 °C(Predicted)
- PSA: 58.92
- pka: 8.26±0.17(Predicted)
Boronic acid, [3,4-bis(pentyloxy)phenyl]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
376596-66-6 (Boronic acid, [3,4-bis(pentyloxy)phenyl]-) Related Products
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